Cas no 2171911-64-9 (2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid
• CAS No: 2171911-64-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6190689
• PubChem ID: 165875994
• Update Time: 2025-10-24

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid
• 2171911-64-9
• 2-[N-(butan-2-yl)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido]acetic acid
• EN300-1504218

• Inchi： 1S/C26H32N2O5/c1-4-17(3)28(15-24(29)30)25(31)18(5-2)14-27-26(32)33-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23H,4-5,14-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： RXHHYXWNMAFYNV-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)C(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid

Introduction to 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid (CAS No. 2171911-64-9)

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid (CAS No. 2171911-64-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Gly-OBut, is a derivative of glycine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the butyl ester moiety. These features make it a valuable intermediate in the synthesis of peptides and other biologically active molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild acidic conditions and its ease of removal with piperidine. This makes Fmoc-Gly-OBut an essential building block for the preparation of peptides with high purity and yield. The butyl ester moiety, on the other hand, enhances the solubility and stability of the compound, making it suitable for various synthetic routes and applications.

Recent studies have highlighted the importance of Fmoc-Gly-OBut in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of Fmoc-Gly-OBut in the synthesis of a series of peptidomimetics designed to target specific protein-protein interactions (PPIs). These peptidomimetics exhibited potent inhibitory activity against key enzymes involved in cancer progression, demonstrating the potential of Fmoc-Gly-OBut as a versatile scaffold for drug discovery.

In another notable study, researchers at the University of California, San Francisco, utilized Fmoc-Gly-OBut to develop a novel class of cell-penetrating peptides (CPPs). These CPPs were designed to deliver therapeutic cargo across cellular membranes with high efficiency and minimal toxicity. The results, published in Nature Communications, showed that Fmoc-Gly-OBut played a crucial role in enhancing the bioavailability and efficacy of the delivered compounds.

The structural versatility of Fmoc-Gly-OBut also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated using this compound have been shown to yield a diverse array of bioactive molecules with potential applications in various therapeutic areas, including neurodegenerative diseases, infectious diseases, and autoimmune disorders.

Beyond its applications in drug discovery, Fmoc-Gly-OBut has also found use in diagnostic imaging and biosensing technologies. A recent study published in ACS Sensors demonstrated the utility of Fmoc-Gly-OBut in the development of fluorescent probes for real-time monitoring of cellular processes. The unique optical properties of the Fmoc group allowed for sensitive and specific detection of target molecules within living cells.

The synthesis of Fmoc-Gly-OBut typically involves several steps, including the protection of glycine with Fmoc chloride and subsequent esterification with butanol. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing environmental impact.

In conclusion, 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidoacetic acid (CAS No. 2171911-64-9) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features and versatile synthetic properties make it an indispensable tool for scientists working on the development of novel therapeutics, diagnostics, and biosensors. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the scientific community.